Cas no 106116-42-1 (1-(Bromomethyl)-3-methoxy-5-methylbenzene)

1-(Bromomethyl)-3-methoxy-5-methylbenzene structure
106116-42-1 structure
Product Name:1-(Bromomethyl)-3-methoxy-5-methylbenzene
CAS No:106116-42-1
MF:C9H11BrO
MW:215.087042093277
MDL:MFCD09264062
CID:1039969
PubChem ID:585534
Update Time:2025-08-02

1-(Bromomethyl)-3-methoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Bromomethyl)-3-methoxy-5-methylbenzene
    • 1-BROMOMETHYL-3-METHOXY-5-METHYLBENZENE
    • 1-bromomethyl-3-methoxy-5-methyl-benzene
    • 3-(bromomethyl)-5-methylanisole
    • 3-bromomethyl-5-methylanisole
    • 3-methoxy-5-methylbenzyl bromide
    • 3-Methoxy-5-methylbenzylbromid
    • AC1LBN20
    • ACMC-20ad8c
    • ANW-68074
    • Benzene, 1-(bromomethyl)-3-methoxy-5-methyl-
    • CTK0G3858
    • SureCN1936578
    • DB-363483
    • 106116-42-1
    • EN300-256224
    • DTXSID60342892
    • AB50499
    • SCHEMBL1936578
    • AKOS016007262
    • C90360
    • MDL: MFCD09264062
    • Inchi: 1S/C9H11BrO/c1-7-3-8(6-10)5-9(4-7)11-2/h3-5H,6H2,1-2H3
    • InChI Key: MKSIZXUATJUOTA-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C=C(C)C=1)OC

Computed Properties

  • Exact Mass: 213.99933
  • Monoisotopic Mass: 213.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

1-(Bromomethyl)-3-methoxy-5-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010004069-1g
3-Methoxy-5-methylbenzyl bromide
106116-42-1 97%
1g
$1445.30 2023-09-04
Enamine
EN300-256224-0.05g
1-(bromomethyl)-3-methoxy-5-methylbenzene
106116-42-1 95%
0.05g
$202.0 2024-06-19
Enamine
EN300-256224-0.1g
1-(bromomethyl)-3-methoxy-5-methylbenzene
106116-42-1 95%
0.1g
$301.0 2024-06-19
Enamine
EN300-256224-0.25g
1-(bromomethyl)-3-methoxy-5-methylbenzene
106116-42-1 95%
0.25g
$431.0 2024-06-19
Enamine
EN300-256224-0.5g
1-(bromomethyl)-3-methoxy-5-methylbenzene
106116-42-1 95%
0.5g
$679.0 2024-06-19
Enamine
EN300-256224-1.0g
1-(bromomethyl)-3-methoxy-5-methylbenzene
106116-42-1 95%
1.0g
$871.0 2024-06-19
Enamine
EN300-256224-2.5g
1-(bromomethyl)-3-methoxy-5-methylbenzene
106116-42-1 95%
2.5g
$1707.0 2024-06-19
Enamine
EN300-256224-5.0g
1-(bromomethyl)-3-methoxy-5-methylbenzene
106116-42-1 95%
5.0g
$2525.0 2024-06-19
Enamine
EN300-256224-10.0g
1-(bromomethyl)-3-methoxy-5-methylbenzene
106116-42-1 95%
10.0g
$3746.0 2024-06-19
Enamine
EN300-256224-1g
1-(bromomethyl)-3-methoxy-5-methylbenzene
106116-42-1 95%
1g
$871.0 2023-09-14
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.